Rhenium pentachloride

• IUPAC Name: pentachlororhenium
• InChI: InChI=1S/5ClH.Re/h5*1H;/q;;;;;+5/p-5
• InChI Key: XZQYTGKSBZGQMO-UHFFFAOYSA-I
• Canonical SMILES: Cl[Re](Cl)(Cl)(Cl)Cl
• Molecular Formula: ReCl5, Cl5Re
• DSSTOX Substance ID: DTXSID1065552
• Molecular Weight: 363.5 g/mol
• Physical Description: Dark green powder; [MSDSonline]
• CAS RN: 13596-35-5

Description

Rhenium pentachloride is an inorganic compound of chlorine and rhenium. The compound has the formula Re2Cl10 but it is usually referred to as rhenium pentachloride. It is a red-brown solid.

Synthesis Analysis

Rhenium pentachloride has a bioctahedral structure and can be formulated as Cl4Re(μ-Cl)2ReCl4. The Re-Re distance is 3.74 Å. This compound was first prepared in 1933, a few years after the discovery of rhenium. The preparation involves chlorination of rhenium at temperatures up to 900 °C. The material can be purified by sublimation.

Molecular Structure Analysis

Rhenium pentachloride has a bioctahedral structure and can be formulated as Cl4Re(μ-Cl)2ReCl4. The Re-Re distance is 3.74 Å.

Chemical Reactions Analysis

Rhenium pentachloride degrades in air to a brown liquid. Although rhenium pentachloride has no commercial applications, it is of historic significance as one of the early catalysts for olefin metathesis. Reduction gives trirhenium nonachloride. Oxygenation affords the Re(VII) oxychloride: ReCl5 + 3 Cl2O → ReO3Cl + 5 Cl2. Comproportionation of the penta- and trichloride gives rhenium tetrachloride.

Physical And Chemical Properties Analysis

Rhenium pentachloride is a red-brown solid.

Scientific Research Applications

Catalyst in Chemical Reactions

. Its unique properties make it an effective catalyst for promoting certain types of chemical transformations.

Production of Rhenium Porphyrins and Alkyne Complexes

. These complexes have various applications in fields like catalysis and materials science.

Use in Cancer Diagnosis and Treatment

. The unique physical and chemical properties of rhenium allow it to exist in a variety of oxidation states and to form different geometric configurations with many different ligands. .

Development of Radionuclide Therapy

. .

Use in Imaging Techniques

. .

Synthesis of Rhenium Alloys

. These alloys have unique properties that make them useful in a variety of applications.

Mechanism of Action

Target of Action

Rhenium(V) chloride, also known as Pentachlororhenium or Rhenium pentachloride, has been identified as a promising candidate for new antibiotics to combat multi-drug resistant (MDR) pathogens . Its primary targets include Staphylococcus aureus (S. aureus) and Candida albicans (C. albicans) . These organisms are common causes of infections and are increasingly resistant to many first-line antibiotics, making them significant targets for new antimicrobial agents .

Mode of Action

Rhenium(V) chloride interacts with its targets through a mechanism that is still under investigation. It’s known that rhenium-based metallodrugs, including rhenium(v) chloride, have the potential for novel mechanisms of action which could avoid multi-drug resistant pathways . This suggests that Rhenium(V) chloride may interact with its targets in a way that is different from traditional antibiotics, potentially bypassing common resistance mechanisms .

Biochemical Pathways

It’s known that metal-based compounds, like rhenium(v) chloride, can explore 3-dimensional structure–activity space . This suggests that these compounds may interact with multiple biochemical pathways, potentially leading to a broad spectrum of downstream effects .

Pharmacokinetics

albicans, alongside low human cell toxicity, suggests that it may have favorable bioavailability .

Result of Action

The result of Rhenium(V) chloride’s action is the inhibition of growth in targeted pathogens, such as S. aureus and C. albicans . This inhibition is likely due to the compound’s interaction with these organisms at the molecular and cellular levels .

Action Environment

Like other metal-based compounds, its activity may be influenced by factors such as ph, temperature, and the presence of other ions

Safety and Hazards

Rhenium pentachloride releases HCl upon hydrolysis.

Future Directions

Being a relatively ‘young’ element, researchers and developers still see great potential for rhenium in future applications. One of the most promising properties of rhenium alloys is their favourable biocompatibility, making them very attractive for the production of medical products.

Q & A

Q1: Can rhenium pentachloride catalyze Friedel-Crafts reactions?

A1: Yes, rhenium pentachloride acts as a Lewis acid catalyst in Friedel-Crafts alkylation and acylation reactions. [] It efficiently catalyzes the alkylation of aromatic compounds with olefins or alkyl halides. For example, reacting ethylene with benzene in the presence of rhenium pentachloride yields s-butylbenzene as the primary product. [] While a stoichiometric amount of the catalyst is needed for acylation at low temperatures, the reaction proceeds catalytically at higher temperatures. []

Q2: How does rhenium pentachloride compare to other catalysts in styrene polymerization?

A2: Rhenium pentachloride is a potent Lewis acid catalyst for styrene polymerization, producing high molecular weight polystyrene with good yield. [, ] Kinetic studies suggest that the polymerization mechanism involves a π-complex between rhenium pentachloride and the styrene monomer in benzene solution. [] In the presence of ethylene dichloride, the polymerization is initiated by +CH2CH2Cl. [] Compared to other catalysts, rhenium pentachloride demonstrates strong Lewis acidity and a large counterion size, influencing the polymerization kinetics. []

Q3: Can rhenium pentachloride catalyze olefin metathesis reactions?

A3: While not explicitly stated in the provided abstracts, rhenium pentachloride, in combination with tetrabutyltin, catalyzes the disproportionation of pent-2-ene. [] This reaction, while not strictly olefin metathesis, involves similar bond breaking and forming processes, suggesting a potential for rhenium pentachloride in metathesis catalysis.

Q4: What other catalytic activities does rhenium pentachloride exhibit?

A4: Rhenium pentachloride also catalyzes the oligomerization of olefins and both the cyclization and oligomerization of acetylenes. [] This highlights the versatility of rhenium pentachloride in promoting diverse organic transformations.

Q5: Is rhenium pentachloride stable in air?

A5: Rhenium pentachloride is sensitive to both air and moisture. [, ] Exposure to air can lead to oxidation, forming rhenium(VI) species like ReOCl6^2-. [] Handling under inert atmosphere is crucial to maintain its integrity.

Q6: What is the outcome of reacting rhenium pentachloride with sulfur dioxide or arsenic(III) oxide?

A7: These reactions result in mixtures of rhenium(VI) oxide tetrachloride (ReOCl4) and rhenium(III) chloride (ReCl3), indicating a redox process. [] This highlights the potential of rhenium pentachloride to act as an oxidizing agent.

Q7: How does rhenium pentachloride react with tin(II) chloride?

A8: Rhenium pentachloride is quantitatively reduced by anhydrous tin(II) chloride to rhenium(III) chloride (ReCl3). [] This further illustrates its participation in redox reactions.

Q8: What is the molecular geometry of rhenium pentachloride?

A9: In the gas phase, rhenium pentachloride exists as a monomer with D3h symmetry, as confirmed by infrared (IR) and UV-Vis spectroscopy in argon and nitrogen matrices. [] This implies a trigonal bipyramidal structure for the molecule.

Q9: Are there any spectroscopic data available for rhenium pentachloride?

A10: Yes, IR and UV-Vis spectroscopic data are available for rhenium pentachloride, particularly in the context of its monomeric form in gas-phase matrices. [] Additionally, IR spectroscopic studies have been used to characterize rhenium pentachloride complexes with ligands like phosphoryl chloride (POCl3), [] pyridine, [] and 18-crown-6. []

Q10: Have any computational studies been performed on rhenium pentachloride?

A11: While the provided abstracts do not mention specific computational studies, the kinetic analysis performed on the styrene polymerization catalyzed by rhenium pentachloride [, ] suggests the potential for applying computational methods to further investigate the reaction mechanism and the influence of solvent dielectric constant on the propagation constant. []

Q11: How does the addition of ethyl monochloroacetate affect styrene polymerization catalyzed by rhenium pentachloride?

A12: While not explicitly detailed in the abstracts, the research on the effect of ethyl monochloroacetate on this reaction [] suggests that modifying the reaction environment can influence the polymerization process. Studying such effects can provide insights into the structure-activity relationship and guide the optimization of reaction conditions.